Cas no 802919-10-4 (Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-)

• Product name: Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
• CAS No: 802919-10-4
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 705925
• PubChem ID: 71421254

Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
• 4-(3-phenyl-1,3a-dihydropyrazolo[1,5-a]pyrimidin-2-yl)phenol
• DTXSID70840415
• 802919-10-4

• Inchi： InChI=1S/C18H15N3O/c22-15-9-7-14(8-10-15)17-16(13-5-2-1-3-6-13)18-19-11-4-12-21(18)20-17/h1-12,18,20,22H
• InChI Key： YXTOMCUBLVHIIQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(NN3C2N=CC=C3)C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 289.121512110g/mol
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų
• XLogP3: 2.8